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Cat. No.: B12386776 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an overview of Taltobulin intermediate-11, a key component in

the synthesis of the potent anti-cancer agent Taltobulin. Taltobulin is a synthetic analogue of the

natural product hemiasterlin and functions as a powerful tubulin inhibitor, disrupting microtubule

polymerization, which leads to mitotic arrest and apoptosis in cancer cells.[1][2][3][4][5] This

document summarizes the core physicochemical properties of Taltobulin intermediate-11 and

contextualizes its role in the broader synthesis of Taltobulin.

Physicochemical Data
The fundamental molecular properties of Taltobulin intermediate-11 are detailed below. This

data is essential for researchers working on the synthesis and characterization of Taltobulin

and its analogues.

Compound Molecular Formula Molecular Weight ( g/mol )

Taltobulin intermediate-11 C17H25NO4 307.38[3]

Synthesis and Logical Relationships
Taltobulin is synthesized through a convergent approach, which involves the preparation of

several key intermediates that are subsequently coupled to form the final active molecule.[5]

Taltobulin intermediate-11 is one of these crucial building blocks. The following diagram
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illustrates the conceptual workflow of identifying information regarding this specific

intermediate.
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Caption: Logical workflow for identifying Taltobulin intermediate-11 data.

Experimental Protocols and Signaling Pathways
Detailed experimental protocols for the synthesis of Taltobulin intermediate-11 are not

extensively available in the public domain. The synthesis of Taltobulin itself is described as a

convergent process involving the coupling of distinct building blocks.[5]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 5 Tech Support

https://www.benchchem.com/product/b12386776?utm_src=pdf-body-img
https://www.benchchem.com/product/b12386776?utm_src=pdf-body
https://www.benchchem.com/product/b12386776?utm_src=pdf-body
https://access.portico.org/Portico/auView?auId=ark%3A%2F27927%2Fpjbf78x880v
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12386776?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The mechanism of action of the final compound, Taltobulin, involves the inhibition of tubulin

polymerization. This disruption of microtubule dynamics leads to cell cycle arrest in the mitotic

phase and subsequently induces apoptosis.[1][2][3][4] While this is the known signaling

pathway for Taltobulin, specific signaling studies focusing on Taltobulin intermediate-11 are

not publicly documented, as it is primarily a precursor in the synthesis of the active drug.

The following diagram illustrates the established signaling pathway for Taltobulin.
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Caption: Taltobulin's mechanism of action leading to apoptosis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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